Cas no 218772-65-7 (1-(1H-indol-3-yl)cyclobutane-1-carbonitrile)

1-(1H-indol-3-yl)cyclobutane-1-carbonitrile is a synthetic organic compound characterized by its indole substituent and cyclic structure. This compound exhibits significant advantages in pharmaceutical and medicinal chemistry, including high purity and excellent stability. Its unique structure allows for versatile synthetic transformations, making it a valuable building block in the synthesis of complex organic molecules.
1-(1H-indol-3-yl)cyclobutane-1-carbonitrile structure
218772-65-7 structure
Product Name:1-(1H-indol-3-yl)cyclobutane-1-carbonitrile
CAS No:218772-65-7
MF:C13H12N2
MW:196.247782707214
CID:5930544
PubChem ID:83699040
Update Time:2025-06-20

1-(1H-indol-3-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarbonitrile, 1-(1H-indol-3-yl)-
    • 1-(1H-indol-3-yl)cyclobutane-1-carbonitrile
    • EN300-1831155
    • 218772-65-7
    • Inchi: 1S/C13H12N2/c14-9-13(6-3-7-13)11-8-15-12-5-2-1-4-10(11)12/h1-2,4-5,8,15H,3,6-7H2
    • InChI Key: OVRVFNIHDSNYQN-UHFFFAOYSA-N
    • SMILES: C1(C2C3=C(NC=2)C=CC=C3)(C#N)CCC1

Computed Properties

  • Exact Mass: 196.100048391g/mol
  • Monoisotopic Mass: 196.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 39.6Ų

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 428.8±28.0 °C(Predicted)
  • pka: 17.14±0.30(Predicted)

1-(1H-indol-3-yl)cyclobutane-1-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1831155-1g
1-(1H-indol-3-yl)cyclobutane-1-carbonitrile
218772-65-7
1g
$1315.0 2023-09-19
Enamine
EN300-1831155-5g
1-(1H-indol-3-yl)cyclobutane-1-carbonitrile
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$3812.0 2023-09-19
Enamine
EN300-1831155-10g
1-(1H-indol-3-yl)cyclobutane-1-carbonitrile
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$5652.0 2023-09-19
Enamine
EN300-1831155-0.05g
1-(1H-indol-3-yl)cyclobutane-1-carbonitrile
218772-65-7
0.05g
$1104.0 2023-09-19
Enamine
EN300-1831155-0.1g
1-(1H-indol-3-yl)cyclobutane-1-carbonitrile
218772-65-7
0.1g
$1157.0 2023-09-19
Enamine
EN300-1831155-0.25g
1-(1H-indol-3-yl)cyclobutane-1-carbonitrile
218772-65-7
0.25g
$1209.0 2023-09-19
Enamine
EN300-1831155-0.5g
1-(1H-indol-3-yl)cyclobutane-1-carbonitrile
218772-65-7
0.5g
$1262.0 2023-09-19
Enamine
EN300-1831155-1.0g
1-(1H-indol-3-yl)cyclobutane-1-carbonitrile
218772-65-7
1g
$1315.0 2023-06-02
Enamine
EN300-1831155-2.5g
1-(1H-indol-3-yl)cyclobutane-1-carbonitrile
218772-65-7
2.5g
$2576.0 2023-09-19
Enamine
EN300-1831155-5.0g
1-(1H-indol-3-yl)cyclobutane-1-carbonitrile
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$3812.0 2023-06-02
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